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Compound of Interest

Compound Name: 7-Oxodocosanoic acid

Cat. No.: B14347331

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Oxodocosanoic acid is a 22-carbon very-long-chain fatty acid (VLCFA) characterized by a
ketone group at the seventh carbon position. While the metabolism of unmodified VLCFAs is
well-documented, the enzymatic processing of oxo-VLCFASs such as 7-oxodocosanoic acid is
less understood. This document provides a hypothetical metabolic pathway for 7-
oxodocosanoic acid and outlines detailed protocols for investigating its enzymatic conversion,
targeting researchers in metabolic studies and drug development. The presence of the oxo
group suggests that this molecule may be an intermediate in specific metabolic pathways or a
substrate for enzymes with unique specificities, making it a molecule of interest for studying
lipid metabolism and developing novel therapeutics.

Hypothetical Metabolic Pathway for 7-
Oxodocosanoic Acid

The metabolic fate of 7-oxodocosanoic acid is likely to involve its reduction to the
corresponding hydroxyl derivative, followed by a modified form of -oxidation. The initial
reduction would remove the reactive keto group, allowing the fatty acid to be processed by the
cellular machinery for fatty acid degradation.
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 To cite this document: BenchChem. [Application Notes and Protocols: 7-Oxodocosanoic Acid
as a Substrate for Enzymes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14347331#7-oxodocosanoic-acid-as-a-substrate-for-
enzymes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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